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Compound of Interest

Compound Name: Tetrahydroxydiboron

Cat. No.: B082485

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,
storage, and disposal of Tetrahydroxydiboron. The following procedural guidance is designed
to ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to minimize exposure and ensure safety when
handling Tetrahydroxydiboron. The following table summarizes the recommended PPE.
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PPE Category Item and Specifications

Safety glasses with side-shields conforming to
) EN166 or NIOSH approved eye protection.[1][2]
Eye/Face Protection ]
Chemical safety goggles are also

recommended.

_ . Impervious clothing, such as a lab coat, to
Skin Protection )
prevent skin contact.[1]

Handle with gloves.[1] Although specific glove
material is not mandated, nitrile, neoprene, or
] butyl rubber gloves are generally recommended
Hand Protection ) ] ]
for handling chemicals. Inspect gloves prior to
use and use proper glove removal technique.[1]

Dispose of contaminated gloves after use.[1]

If dust or aerosols are formed, use a

NIOSH/MSHA or European Standard EN 149
Respiratory Protection approved respirator.[2][3] Ensure adequate

ventilation, such as an exhaust ventilation

system, where dust is formed.[1]

Handling and Storage

Adherence to proper handling and storage protocols is essential for maintaining the integrity of
Tetrahydroxydiboron and ensuring a safe laboratory environment.
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Aspect

Protocol

General Handling

Handle in accordance with good industrial
hygiene and safety practices.[1] Avoid contact
with skin and eyes.[1] Avoid formation and
inhalation of dust and aerosols.[1] Do not eat,
drink, or smoke when using this product. Wash
hands thoroughly after handling and before
breaks.[1]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[1]
[3] Keep the container tightly closed.[1][3] Some
sources recommend storage at 2-8°C, while
others state < 25°C.[3] It is sensitive to water
and should be stored under dry conditions,

potentially in a desiccator or glove box.[4]

Incompatibilities

Strong oxidizing agents, strong bases, and

water.[3]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures should be followed to

mitigate environmental contamination and ensure safety.
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Procedure

Steps

Spill Cleanup

Evacuate personnel to a safe area.[1] Wear
appropriate PPE.[1] Avoid dust formation.[1]
Sweep or shovel the spilled material into a
suitable, closed container for disposal.[1][3]
Prevent further leakage or spillage if safe to do

s0.[1] Do not let the product enter drains.[1]

Disposal

Dispose of contents and container to an
approved waste disposal plant.[3] Disposal can
be done by removal to a licensed chemical
destruction plant or by controlled incineration
with flue gas scrubbing.[1] Do not contaminate
water, foodstuffs, feed, or seed by storage or

disposal.[1]

Emergency and First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure to

Tetrahydroxydiboron.
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Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air.[1] If not
breathing, give artificial respiration.[1] Consult a

physician.[1]

Skin Contact

Wash off with soap and plenty of water.[1] If skin
irritation occurs, get medical advice/attention.[3]
Take off contaminated clothing and wash it

before reuse.[3]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, also under the eyelids.[1][3]
Remove contact lenses, if present and easy to
do.[3] Continue rinsing.[3] If eye irritation

persists, get medical advice/attention.[3]

Ingestion

Rinse mouth with water.[1] Never give anything
by mouth to an unconscious person.[1] Call a
POISON CENTER or doctor/physician if you

feel unwell.[3]

Visual Workflows

To further clarify the procedural guidance, the following diagrams illustrate the key workflows

for handling Tetrahydroxydiboron.
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Caption: Safe handling workflow for Tetrahydroxydiboron.
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Caption: Emergency procedures for Tetrahydroxydiboron exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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